Cas no 2228650-24-4 (O-2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propylhydroxylamine
• CAS No: 2228650-24-4
• MF: C₅H₁₁N₅O
• MW: 157.173739671707
• CID: 5796604
• PubChem ID: 165617662
• Update Time: 2025-05-30

O-2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propylhydroxylamine
• O-[2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propyl]hydroxylamine
• 2228650-24-4
• EN300-1817418

• Inchi： 1S/C5H11N5O/c1-5(2,3-11-6)4-7-9-10-8-4/h3,6H2,1-2H3,(H,7,8,9,10)
• InChI Key： UWDHADKPDPBVKT-UHFFFAOYSA-N
• SMILES： O(CC(C1N=NNN=1)(C)C)N

Computed Properties

• Exact Mass: 157.09635999g/mol
• Monoisotopic Mass: 157.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.7Ų

Additional information on O-2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propylhydroxylamine

O-2-Methyl-2-(1H-1,2,3,4-Tetrazol-5-Yl)Propylhydroxylamine: A Comprehensive Overview

O-2-Methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propylhydroxylamine is a compound with the CAS number 2228650-24-4. This compound belongs to the class of organic compounds known as hydroxylamines, which are derivatives of hydroxamic acid. The structure of this compound features a hydroxylamine group (-NHOH) attached to a propyl chain that is substituted with a methyl group and a tetrazole ring. The tetrazole moiety is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom. This unique combination of functional groups makes this compound highly versatile and interesting for various applications in the fields of organic synthesis, materials science, and pharmacology.

The synthesis of O-2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propylhydroxylamine typically involves multi-step reactions. One common approach is the nucleophilic substitution of an appropriate alkyl halide with hydroxylamine or its derivatives. The introduction of the tetrazole ring often requires specialized reactions such as the Huisgen cycloaddition or other azide-based coupling reactions. The methyl substitution on the propyl chain can be introduced via alkylation or methylation reactions. The optimization of these steps is crucial to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound in drug delivery systems. The tetrazole moiety is known for its ability to act as a bioisostere for carboxylic acids and other functional groups in pharmaceutical compounds. This property makes it an attractive candidate for modifying existing drugs to improve their pharmacokinetic profiles. For instance, researchers have explored the use of this compound as a linker in peptide-based drugs to enhance their stability and bioavailability.

In addition to its role in drug development, O-2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propylhydroxylamine has shown promise in materials science applications. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metallopolymers and other advanced materials. Recent advancements in green chemistry have also made it possible to synthesize this compound using environmentally friendly methods that minimize waste and reduce energy consumption.

The hydroxylamine group in this compound is highly reactive and can participate in various types of chemical transformations. For example, it can act as a nucleophile in substitution reactions or as a reducing agent in certain redox reactions. This reactivity makes it an invaluable intermediate in organic synthesis. Researchers have utilized this property to develop novel synthetic pathways for complex molecules such as natural products and agrochemicals.

One area where this compound has garnered significant attention is its potential use in catalysis. The tetrazole moiety can act as a directing group in transition metal-catalyzed reactions, enabling selective transformations of substrates. Recent studies have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of biologically active molecules.

In terms of physical properties, O-2-methyl-substituted derivatives like this compound generally exhibit increased lipophilicity compared to their unsubstituted counterparts. This characteristic enhances their ability to cross biological membranes and interact with target proteins or enzymes. However, care must be taken during handling due to its potential sensitivity to moisture and light.

The study of such compounds often involves advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into the structure-property relationships that govern their behavior in different chemical environments.

In conclusion, O-2-methyl-propylhydroxylamine derivatives like CAS 2no-tetra-based compounds continue to be at the forefront of chemical research due to their unique properties and diverse applications.